Cas no 81103-05-1 (10H-Phenothiazine, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-)

10H-Phenothiazine, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)- structure
81103-05-1 structure
Product name:10H-Phenothiazine, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-
CAS No:81103-05-1
MF:C27H21N3S
MW:419.540744543076
CID:1801968
PubChem ID:12825217

10H-Phenothiazine, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenothiazine, 2-(4,5-dihydro-1,5-diphenyl-1H-pyrazol-3-yl)-
    • 2-(2,3-diphenyl-3,4-dihydropyrazol-5-yl)-10H-phenothiazine
    • 81103-05-1
    • 2-(1,5-DIPHENYL-4,5-DIHYDRO-1H-PYRAZOL-3-YL)-10H-PHENOTHIAZINE
    • DTXSID20510813
    • Inchi: InChI=1S/C27H21N3S/c1-3-9-19(10-4-1)25-18-23(29-30(25)21-11-5-2-6-12-21)20-15-16-27-24(17-20)28-22-13-7-8-14-26(22)31-27/h1-17,25,28H,18H2
    • InChI Key: GUECEPSWNTTZAW-UHFFFAOYSA-N
    • SMILES: C1C(N(N=C1C2=CC3=C(C=C2)SC4=CC=CC=C4N3)C5=CC=CC=C5)C6=CC=CC=C6

Computed Properties

  • Exact Mass: 419.14561886g/mol
  • Monoisotopic Mass: 419.14561886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.9Ų
  • XLogP3: 6.7

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